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Compound of Interest

Compound Name: Cyclohexane, (hexylthio)-

Cat. No.: B15488970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclohexane, (hexylthio)-, also known by its IUPAC name hexylsulfanylcyclohexane, is an

organic thioether. This document provides a comprehensive overview of its chemical and

physical properties, drawing from available data. While this compound is not extensively

studied in biological contexts, this guide serves as a foundational technical resource,

consolidating its known characteristics and outlining plausible experimental methodologies.

Chemical and Physical Properties
The fundamental physicochemical properties of Cyclohexane, (hexylthio)- are summarized in

the table below. These properties are essential for understanding its behavior in various

chemical and biological systems.
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Property Value Source

Molecular Formula C₁₂H₂₄S PubChem[1]

Molecular Weight 200.39 g/mol PubChem[1]

IUPAC Name hexylsulfanylcyclohexane PubChem[1]

CAS Number 7133-26-8 PubChem[1]

Canonical SMILES CCCCCCSC1CCCCC1 PubChem[1]

InChI

InChI=1S/C12H24S/c1-2-3-4-

8-11-13-12-9-6-5-7-10-

12/h12H,2-11H2,1H3

PubChem[1]

InChIKey
NNUJFRHPHPUNEC-

UHFFFAOYSA-N
PubChem[1]

Computed XLogP3 5.6 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 6 PubChem[1]

Exact Mass 200.15987194 Da PubChem[1]

Monoisotopic Mass 200.15987194 Da PubChem[1]

Topological Polar Surface Area 25.3 Å² PubChem[1]

Heavy Atom Count 13 PubChem[1]

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of Cyclohexane, (hexylthio)- is not

readily available in the surveyed literature. However, a plausible and common method for the

synthesis of thioethers is the Williamson ether synthesis adapted for sulfur, which involves the

reaction of a thiolate with an alkyl halide.
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Proposed Synthesis of Cyclohexane, (hexylthio)-
The synthesis would likely proceed via the S-alkylation of cyclohexanethiol with a suitable hexyl

halide (e.g., 1-bromohexane) in the presence of a base.

Reaction:

C₆H₁₁SH + C₆H₁₃Br + Base → C₁₂H₂₄S + Base·HBr

Experimental Protocol:

Preparation of Cyclohexylthiolate: Cyclohexanethiol is dissolved in a suitable polar aprotic

solvent, such as dimethylformamide (DMF) or acetonitrile. An equimolar amount of a

moderately strong base, such as sodium hydride (NaH) or potassium carbonate (K₂CO₃), is

added portion-wise at 0 °C to deprotonate the thiol and form the corresponding

cyclohexylthiolate anion. The reaction mixture is stirred at this temperature for 30-60

minutes.

Alkylation: An equimolar amount of 1-bromohexane is added dropwise to the solution of the

cyclohexylthiolate at 0 °C. After the addition is complete, the reaction mixture is allowed to

warm to room temperature and stirred for several hours (typically 4-12 hours) until the

reaction is complete, as monitored by thin-layer chromatography (TLC).

Work-up and Purification: The reaction mixture is quenched by the addition of water and

extracted with a suitable organic solvent, such as diethyl ether or ethyl acetate. The

combined organic layers are washed with brine, dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure. The crude product is then

purified by column chromatography on silica gel using a non-polar eluent system (e.g.,

hexane or a hexane/ethyl acetate gradient) to yield pure Cyclohexane, (hexylthio)-.

Characterization: The structure and purity of the final product would be confirmed using

standard analytical techniques, including:

¹H NMR and ¹³C NMR Spectroscopy: To confirm the connectivity of the atoms.

Mass Spectrometry (MS): To confirm the molecular weight.
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Infrared (IR) Spectroscopy: To identify characteristic functional group vibrations.

The following diagram illustrates the proposed synthesis workflow:

Starting Materials

Reaction Steps Purification Final Product

Cyclohexanethiol
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Cyclohexylthiolate
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Click to download full resolution via product page

Caption: Proposed synthesis workflow for Cyclohexane, (hexylthio)-.

Biological Activity and Signaling Pathways
There is currently no specific information available in the scientific literature regarding the

biological activity or associated signaling pathways of Cyclohexane, (hexylthio)-. However,

the broader class of organosulfur compounds is known to exhibit a wide range of biological

activities.

For context, some studies have shown that certain sulfur-containing compounds possess

antimicrobial and antifungal properties. Additionally, research into structurally related

compounds can provide insights into potential areas of investigation. For instance, a study on

diiron(I) bis-cyclopentadienyl complexes incorporating N-cyclohexyl and methylthio- groups

demonstrated in vitro anticancer activity. It is important to emphasize that these are general

observations of related chemical classes, and the specific biological effects of Cyclohexane,
(hexylthio)- remain to be determined through experimental investigation.
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Given the absence of data on biological interactions, a signaling pathway diagram cannot be

constructed for this compound. The following diagram illustrates a logical workflow for the

preliminary biological screening of a novel compound like Cyclohexane, (hexylthio)-.

In Vitro Screening

Hit Identification

Mechanism of Action Studies

Cyclohexane, (hexylthio)-

Cytotoxicity Assays
(e.g., MTT, LDH)

Antimicrobial Assays
(e.g., MIC, MBC)

Identification of Biological 'Hit'

If active If active

Target Identification

Signaling Pathway Analysis

Click to download full resolution via product page

Caption: General workflow for preliminary biological screening.

Conclusion
Cyclohexane, (hexylthio)- is a simple thioether for which fundamental physicochemical data is

available. While specific experimental protocols for its synthesis and detailed biological studies
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are lacking in the current literature, established organic chemistry principles allow for the

design of a plausible synthetic route. The absence of biological data highlights a gap in

knowledge and an opportunity for future research, particularly given the diverse bioactivities

observed in the broader class of organosulfur compounds. This technical guide provides a solid

foundation for researchers interested in the synthesis, characterization, and potential future

investigation of Cyclohexane, (hexylthio)-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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